Cas no 19056-01-0 (1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate))
![1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) structure](https://www.kuujia.com/scimg/cas/19056-01-0x500.png)
19056-01-0 structure
Product name:1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
- 4-methylbenzenesulfonate,4-N-(1-methylquinolin-1-ium-6-yl)-1-N-[4-[(1-methylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzene-1,4-dicarboxamide
- 19056-01-0
- CHEMBL3230620
- DTXSID20172531
- Quinolinium, 1-methyl-6-(p-(p-((1-methylquinolinium-6-yl)carbamoyl)benzamido)benzamido)-, di-p-toluenesulfonate
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- Inchi: InChI=1S/C35H27N5O3.2C7H8O3S/c1-39-19-3-5-26-21-29(15-17-31(26)39)37-34(42)24-9-7-23(8-10-24)33(41)36-28-13-11-25(12-14-28)35(43)38-30-16-18-32-27(22-30)6-4-20-40(32)2;2*1-6-2-4-7(5-3-6)11(8,9)10/h3-22H,1-2H3,(H-2,36,37,38,41,42,43);2*2-5H,1H3,(H,8,9,10)
- InChI Key: QSJZXXCJGOOFQZ-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)C
Computed Properties
- Exact Mass: 909.25049
- Monoisotopic Mass: 909.25022031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 65
- Rotatable Bond Count: 6
- Complexity: 1170
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 226Ų
Experimental Properties
- PSA: 209.46
1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) Related Literature
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
19056-01-0 (1-methyl-6-{[4-({4-[(1-methylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)) Related Products
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